Cas no 2137693-14-0 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)-
• CAS No: 2137693-14-0
• MF: C₈H₇ClN₂O₄S
• MW: 262.670179605484
• CID: 5277875
• Update Time: 2025-05-22

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)-

• Inchi： 1S/C8H7ClN2O4S/c9-6-1-5(8(12)13)10-7(11-6)4-2-16(14,15)3-4/h1,4H,2-3H2,(H,12,13)
• InChI Key： NCJZCQHFONUQNJ-UHFFFAOYSA-N
• SMILES： C1(C2CS(=O)(=O)C2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)-

Comprehensive Analysis of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)- (CAS No. 2137693-14-0)

The compound 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)- (CAS No. 2137693-14-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core modified with a chloro substituent and a 1,1-dioxido-3-thietanyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 4-Pyrimidinecarboxylic acid derivatives has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The 6-chloro substitution on the pyrimidine ring enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. Meanwhile, the 1,1-dioxido-3-thietanyl moiety introduces unique electronic and steric properties, which are critical for modulating pharmacokinetic profiles. This combination of features positions CAS No. 2137693-14-0 as a valuable tool for drug discovery.

From an industrial perspective, the synthesis and scalability of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)- have become hot topics among chemists. Optimizing its production process while maintaining high purity and yield is essential for cost-effective commercialization. Recent publications highlight innovative catalytic methods and green chemistry approaches to streamline its manufacture, addressing environmental concerns and regulatory requirements. These developments align with the growing emphasis on sustainable practices in the chemical industry.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, pyrimidine-based compounds are explored for their herbicidal and fungicidal properties. The 6-chloro-2-(1,1-dioxido-3-thietanyl) substitution pattern may offer enhanced bioactivity against plant pathogens, making it a candidate for next-generation crop protection agents. This dual utility in human health and agriculture underscores its versatility and broad appeal.

Analytical characterization of CAS No. 2137693-14-0 is another area of active investigation. Techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its structure and purity. These analyses are crucial for ensuring reproducibility in research and compliance with quality standards. Additionally, computational modeling studies predict its interaction with biological targets, guiding rational drug design efforts.

As the scientific community continues to explore 4-Pyrimidinecarboxylic acid derivatives, questions about their safety profiles and metabolic pathways remain pertinent. Researchers are investigating the compound's stability under physiological conditions and its potential metabolites. Such studies are vital for assessing its suitability as a lead compound in drug development. Furthermore, patent landscapes reveal increasing filings related to this chemical class, signaling its commercial potential.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dioxido-3-thietanyl)- (CAS No. 2137693-14-0) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing research across multiple disciplines. Whether in drug discovery, agrochemical innovation, or material science, this compound exemplifies the power of molecular design in addressing contemporary challenges.